Cas no 1039036-00-4 (2-deoxy-5,20,26-trihydroxyecdysone 20,22-acetonide)
1039036-00-4 structure
Product Name:2-deoxy-5,20,26-trihydroxyecdysone 20,22-acetonide
CAS No:1039036-00-4
MF:C30H48O8
MW:536.697330474854
CID:2040567
Update Time:2025-04-21
2-deoxy-5,20,26-trihydroxyecdysone 20,22-acetonide Chemical and Physical Properties
Names and Identifiers
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- 2-deoxy-5,20,26-trihydroxyecdysone 20,22-acetonide
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- Inchi: 1S/C30H48O8/c1-24(2)37-23(10-11-25(3,34)17-31)28(6,38-24)21-9-14-29(35)20-15-22(33)30(36)16-18(32)7-12-26(30,4)19(20)8-13-27(21,29)5/h15,18-19,21,23,31-32,34-36H,7-14,16-17H2,1-6H3
- InChI Key: MENIOZHCBSKIIJ-UHFFFAOYSA-N
- SMILES: CC(CCC1C(C2C3(C(C4C(CC3)C3(C(CC(CC3)O)(O)C(=O)C=4)C)(O)CC2)C)(C)OC(C)(C)O1)(CO)O
Computed Properties
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 38
- XLogP3: 1.631
2-deoxy-5,20,26-trihydroxyecdysone 20,22-acetonide Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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